Cas no 1956437-11-8 (tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate
• CAS No: 1956437-11-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5706220
• PubChem ID: 97291561
• Update Time: 2026-03-11

tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate
• AS-79290
• SB50292
• t-Butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate
• (S)-tert-Butyl3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• MFCD29059014
• (S)-tert-Butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• (3S)-1-Boc-3-(hydroxymethyl)-3-methyl-piperidine
• 1956437-11-8
• tert-butyl (3S)-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• tert-butyl (S)-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-5-6-12(4,8-13)9-14/h14H,5-9H2,1-4H3/t12-/m0/s1
• InChI Key： ZGNKCYOZCJEKOH-LBPRGKRZSA-N
• SMILES： OC[C@]1(C)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 312.4±15.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate (CAS No. 1956437-11-8)

tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate (CAS No. 1956437-11-8) is a chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butyl carbamate and hydroxymethyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its (3S)-stereochemistry and methyl-substituted piperidine backbone make it particularly valuable for asymmetric synthesis and drug discovery.

The growing demand for chiral building blocks in the pharmaceutical industry has heightened interest in compounds like tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate. Researchers frequently search for "piperidine derivatives in drug synthesis" or "chiral auxiliaries for asymmetric reactions," reflecting its relevance in modern medicinal chemistry. Its CAS No. 1956437-11-8 is often queried in databases for structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound's Boc-protected amine group offers stability under diverse reaction conditions, while the hydroxymethyl moiety provides a handle for further functionalization. These features align with trending topics such as "green chemistry in API manufacturing" and "sustainable chiral catalysts," as industries seek eco-friendly alternatives. Its application in peptide mimetics and small-molecule inhibitors also connects to popular searches like "piperidine-based CNS drugs."

Analytical characterization of 1956437-11-8 typically involves HPLC chiral separation and NMR stereochemical analysis, addressing common questions about "how to confirm piperidine stereochemistry." The compound's crystalline properties and solubility profiles are frequently discussed in forums focusing on formulation challenges, making it a subject of ongoing research.

In conclusion, tert-butyl (3S)-3-(hydroxymethyl)-3-methyl-piperidine-1-carboxylate represents a critical scaffold in contemporary organic synthesis. Its combination of stereochemical purity, functional group diversity, and pharmaceutical relevance ensures its continued importance in addressing challenges like "targeted drug delivery" and "enantioselective synthesis optimization."